3,5,6-Trichlorooctafluorohexanoyl chloride
Overview
Description
3,5,6-Trichlorooctafluorohexanoyl chloride is a chemical compound with the molecular formula C6Cl4F8O . Its molecular weight is approximately 381.86 .
Molecular Structure Analysis
The molecular structure of 3,5,6-Trichlorooctafluorohexanoyl chloride consists of 6 carbon atoms, 4 chlorine atoms, 8 fluorine atoms, and 1 oxygen atom . The exact mass is 379.85800 .Physical And Chemical Properties Analysis
3,5,6-Trichlorooctafluorohexanoyl chloride has a density of 1.8 g/cm3 and a boiling point of 179-180ºC . It has a Polar Surface Area (PSA) of 17.07000 and an XLogP3 of 4.66320 .Scientific Research Applications
Pharmaceutical Research
3,5,6-Trichlorooctafluorohexanoyl chloride could be used in pharmaceutical research . Its unique chemical properties might make it useful in the synthesis of new drugs or in the study of biochemical reactions. However, specific applications in this field are not detailed in the available resources.
Chemical Synthesis
This compound could play a role in chemical synthesis . Its reactivity and structure might make it a valuable reagent in the synthesis of other complex organic compounds. Detailed applications in this field are not provided in the available resources.
Material Science
In the field of material science, 3,5,6-Trichlorooctafluorohexanoyl chloride might be used in the development of new materials . Its unique properties could contribute to the creation of materials with novel characteristics. Specific applications in this field are not detailed in the available resources.
Biochemistry
In biochemistry, 3,5,6-Trichlorooctafluorohexanoyl chloride could potentially be used in the study of biochemical reactions or in the development of biochemical technologies . However, specific applications in this field are not detailed in the available resources.
Analytical Chemistry
3,5,6-Trichlorooctafluorohexanoyl chloride could potentially be used in analytical chemistry . Its unique properties might make it useful in the development of new analytical methods or in the study of chemical reactions. However, specific applications in this field are not detailed in the available resources.
Safety And Hazards
properties
IUPAC Name |
3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluorohexanoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6Cl4F8O/c7-1(19)2(11,12)3(8,13)5(15,16)4(9,14)6(10,17)18 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNDCMJCNRXFMQR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(C(C(F)(F)Cl)(F)Cl)(F)F)(F)Cl)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6Cl4F8O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90375294 |
Source
|
| Record name | 3,5,6-Trichloro-2,2,3,4,4,5,6,6-octafluorohexanoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90375294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5,6-Trichlorooctafluorohexanoyl chloride | |
CAS RN |
1422-98-6 |
Source
|
| Record name | 3,5,6-Trichloro-2,2,3,4,4,5,6,6-octafluorohexanoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90375294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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